3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 6-amino-N-(2-methylphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-13-8-6-7-10-16(13)23-20(25)19-18(22)15-12-14-9-4-2-3-5-11-17(14)24-21(15)26-19/h6-8,10,12H,2-5,9,11,22H2,1H3,(H,23,25)
• InChI Key: DCODCUKSELBRBC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N

Description

3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as AMPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. AMPTP is a cyclic amine that possesses a unique molecular structure, which makes it an attractive candidate for drug development.

Mechanism of Action

The exact mechanism of action of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood, but it is believed to act as a modulator of the dopamine and serotonin neurotransmitter systems. It has been shown to inhibit the reuptake of dopamine and serotonin, leading to an increase in their concentrations in the brain. This may contribute to its antidepressant and anxiolytic effects. Additionally, 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to interact with the NMDA receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. It has also been shown to inhibit the growth of tumor cells, which may have implications for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is its unique molecular structure, which makes it an attractive candidate for drug development. Additionally, 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to possess a range of pharmacological properties, which may make it useful for the treatment of various diseases. However, there are also limitations associated with the use of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments. For example, the exact mechanism of action is not fully understood, and there may be potential side effects associated with its use.

Future Directions

There are several future directions that could be explored in the study of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide. One potential avenue of research is the development of more potent and selective 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide analogs. Additionally, further investigation is needed to fully understand the mechanism of action of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide and its potential side effects. Finally, the therapeutic potential of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in the treatment of various diseases, such as mental disorders and cancer, should be explored further.

Synthesis Methods

The synthesis of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves the reaction of 2-methylphenylboronic acid with 2-chlorothiophene-3-carbaldehyde, followed by the addition of the amine group and the cyclization of the resulting intermediate. The final product is obtained through a series of purification steps, including crystallization and recrystallization. The synthesis of 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been optimized to provide high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied extensively for its potential applications in the field of medicine. It has been shown to possess antipsychotic, antidepressant, and anxiolytic properties, making it a promising candidate for the treatment of various mental disorders. Additionally, 3-amino-N-(2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to exhibit anti-inflammatory and anti-tumor effects, which may have implications for the treatment of cancer and other inflammatory diseases.